Cas no 321431-79-2 (4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine)

• Product Name: 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine
• CAS No: 321431-79-2
• MDL: MFCD00172489
• CID: 4645875
• PubChem ID: 4293259
• Update Time: 2025-05-25

4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine Chemical and Physical Properties

Names and Identifiers

• 4-([(4-FLUOROPHENYL)SULFANYL]METHYL)ANILINE
• 4-([(4-FLUOROPHENYL)SULFANYL]METHYL)PHENYLAMINE
• Benzenamine, 4-[[(4-fluorophenyl)thio]methyl]-
• 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine

• MDL： MFCD00172489

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine

4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine: A Comprehensive Overview

The compound with CAS No. 321431-79-2, commonly referred to as 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenylamine group with a fluorophenylsulfanylmethyl substituent. The fluorophenylsulfanylmethyl group introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine through a variety of methodologies. One notable approach involves the coupling of 4-fluorophenylmethanethiol with aniline derivatives under specific reaction conditions. This method not only ensures high yields but also allows for precise control over the stereochemistry and regioselectivity of the product. The use of transition metal catalysts, such as palladium complexes, has further enhanced the efficiency of these reactions, making them more amenable to large-scale production.

The structural features of 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine make it an attractive candidate for applications in drug discovery. The presence of the sulfanyl group introduces a unique electronic environment that can modulate the compound's interaction with biological targets. For instance, studies have shown that this compound exhibits potential anti-inflammatory and antioxidant properties, which could be harnessed for therapeutic purposes. Furthermore, its ability to act as a precursor for more complex molecules has opened new avenues in medicinal chemistry.

From a pharmacological perspective, 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine has been investigated for its role in modulating cellular signaling pathways. Recent research highlights its ability to inhibit certain kinase enzymes, which are implicated in various pathological conditions such as cancer and neurodegenerative diseases. These findings underscore the potential of this compound as a lead molecule for developing novel therapeutic agents.

In terms of chemical stability, 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine demonstrates moderate stability under standard laboratory conditions. However, it is susceptible to oxidation and hydrolysis under harsh conditions, which necessitates careful handling during storage and experimentation. The compound's solubility properties also play a crucial role in its application; it exhibits good solubility in organic solvents such as dichloromethane and acetonitrile, making it suitable for chromatographic separations and spectroscopic analyses.

Looking ahead, the continued exploration of 4-{(4-Fluorophenyl)sulfanylmethyl}phenylamine is expected to yield further insights into its chemical reactivity and biological activity. Collaborative efforts between chemists and biologists are likely to uncover new applications for this compound, particularly in the realm of personalized medicine. As research progresses, it is anticipated that this molecule will contribute significantly to the advancement of both academic and industrial chemical research.